C.I. Acid Blue 205
Description
Contextualization within Synthetic Dye Chemistry and Anthraquinone (B42736)/Triphenylmethane (B1682552) Classes
C.I. Acid Blue 205 is authoritatively classified within the triphenylmethane class of synthetic dyes. dawnscientific.comworlddyevariety.comdyespigments.netranbarr.com It is also known by a variety of synonyms, most notably C.I. Acid Blue 9, Brilliant Blue FCF, and Erioglaucine. nbinno.comtandfonline.comchemworldintl.com The CAS Registry Number for C.I. Acid Blue 9 is 2650-18-2. dawnscientific.comworlddyevariety.comcosmeticsinfo.orgnih.govresearchgate.net While the CAS number 12238-92-5 is also associated with this compound, the former is more prevalent in scientific literature. dyespigments.netranbarr.comnih.govresearchgate.netmymicrolab.com Triphenylmethane dyes are characterized by their molecular structure, which is based on the triphenylmethane hydrocarbon. researchgate.nettandfonline.com This class of dyes is renowned for its brilliant and intense colors. researchgate.net
In contrast, anthraquinone dyes represent another major class of synthetic colorants, with a chemical structure based on anthraquinone. While both classes are significant in synthetic dye chemistry, this compound belongs to the triphenylmethane family.
Historical Trajectories and Evolution of Research on Acid Blue Dyes
The development of synthetic dyes began in the mid-19th century, with triphenylmethane derivatives being among the earliest to be synthesized. researchgate.net A practical manufacturing process for fuchsine, a notable triphenylmethane dye, was developed in 1859. researchgate.net The broader class of acid dyes, to which this compound belongs, saw significant development in the latter half of the 19th century. The earliest triarylmethane acid dyes appeared in 1868. researchgate.net
Research into triphenylmethane dyes initially focused on their synthesis and application in the textile industry due to their vibrant hues. researchgate.net However, their poor resistance to light and chemical agents limited their use in applications requiring high fastness. nih.gov Over time, research shifted towards improving these properties and exploring new applications. The introduction of polyacrylonitrile (B21495) fiber revived interest in this class of dyes due to their surprisingly high lightfastness on this synthetic material. nih.gov In contemporary research, the focus has expanded to include the environmental fate of these dyes and their potential applications in biomedical and analytical sciences.
Scientific Significance and Research Gaps Pertaining to this compound
The scientific significance of this compound (as C.I. Acid Blue 9) is multifaceted. It is widely used as a food colorant (E133), in cosmetics, and for dyeing textiles, paper, and leather. tandfonline.comtargetmol.com In a research context, it serves as a biological stain, a water tracer agent for studying water movement, and has been used in the development of analytical methods for detecting dyes in various matrices. dawnscientific.comtandfonline.comscribd.com
Emerging research has highlighted its potential in the biomedical field as a purinergic receptor inhibitor, which could have implications for managing inflammatory responses. nbinno.commdpi.com Studies have also investigated its degradation using advanced oxidation processes, which is crucial for environmental remediation. tandfonline.comtandfonline.comiwra.org
Despite the extensive use and study of this compound, several research gaps remain. There is a need for a deeper understanding of its metabolic pathways and the potential long-term effects of its byproducts. While its role as a purinergic receptor antagonist is promising, further research is required to elucidate the precise mechanisms of action and to explore its therapeutic potential more fully. Furthermore, the development of more efficient and environmentally benign methods for its degradation from industrial effluents continues to be an active area of research.
Scope and Objectives of Advanced Research on this compound
Advanced research on this compound is focused on several key areas. A primary objective is the development of sustainable and cost-effective methods for its removal from wastewater. This includes the optimization of advanced oxidation processes and the exploration of novel adsorbent materials. tandfonline.comiwra.org
Another significant area of research is the exploration of its biomedical applications. Further investigation into its activity as a purinergic receptor antagonist could lead to the development of new therapeutic agents. nbinno.commdpi.com This includes structure-activity relationship studies to design more potent and selective analogs.
Furthermore, there is a continuing need for the development of highly sensitive and selective analytical methods for the detection and quantification of this compound and its metabolites in complex matrices such as food, environmental samples, and biological tissues. nih.govscribd.com This is essential for monitoring human exposure and ensuring environmental safety. The long-term stability and persistence of the dye in various environmental compartments also warrant further investigation. epa.gov
Data Tables
Chemical and Physical Properties of C.I. Acid Blue 9 (this compound)
| Property | Value | Reference(s) |
| Chemical Name | Acid Blue 9 | worlddyevariety.comcosmeticsinfo.orgresearchgate.netiwra.org |
| Synonyms | This compound, Brilliant Blue FCF, Erioglaucine, Japan Blue 205 | nbinno.com |
| CAS Number | 2650-18-2 | dawnscientific.comworlddyevariety.comcosmeticsinfo.orgnih.govresearchgate.net |
| Molecular Formula | C37H42N4O9S3 | dawnscientific.comworlddyevariety.com |
| Molecular Weight | 787.90 g/mol | dawnscientific.comworlddyevariety.com |
| Appearance | Blue Powder | worlddyevariety.com |
| Solubility in Water | 50 g/L at 90 °C | dawnscientific.comworlddyevariety.com |
| Solubility in Ethanol | Soluble | dawnscientific.com |
| Melting Point | 283 °C (decomposes) | iwra.org |
Properties
CAS No. |
12238-92-5 |
|---|---|
Molecular Formula |
FeMnO3- |
Synonyms |
C.I. Acid Blue 205 |
Origin of Product |
United States |
Advanced Synthetic Methodologies and Mechanistic Investigations of C.i. Acid Blue 205 Analogues
Optimized Synthesis Pathways for Related Acid Blue Dyes (e.g., Leuco Compound Formation, Oxidation Processes)
The synthesis of triphenylmethane (B1682552) dyes, a class to which C.I. Acid Blue 205 and its analogues like Acid Blue 7 and Acid Blue 9 belong, is a well-established process, yet subject to continuous optimization. The fundamental pathway involves a two-step sequence: the formation of a colorless leuco compound, followed by an oxidation step to generate the final colored dye.
The second and crucial step is the oxidation of the leuco compound to the final dye. Historically, strong and often toxic oxidizing agents were employed. These included lead peroxide (PbO₂), manganese dioxide (MnO₂), and sodium dichromate (Na₂Cr₂O₇). mdpi.comacs.org The oxidation of the leuco compound for Acid Blue 9 production, for example, was traditionally carried out using manganese dioxide in a sulfuric acid medium at temperatures between 20 and 45°C. google.com However, these methods generate significant amounts of toxic heavy metal waste, contaminating the final product and leading to extensive wastewater treatment requirements. acs.org
Modern synthetic efforts focus on catalytic oxidation processes. For the synthesis of Acid Blue 7, a system using a copper oxide (CuO) and silicotungstic acid catalyst with 30% aqueous hydrogen peroxide (H₂O₂) as the oxidant has been developed. mdpi.comresearchgate.net This reaction proceeds efficiently in water at 95°C, completing in about 45 minutes. mdpi.comresearchgate.net Similarly, a clean oxidation method for Acid Blue 9 utilizes an iron phthalocyanine (B1677752) derivative as a catalyst with dilute (10%) hydrogen peroxide, which can be successfully performed in an aqueous medium at room temperature. acs.orgresearchgate.net
Table 1: Comparison of Oxidation Processes for Acid Blue Dyes
| Oxidant/Catalyst System | Dye | Conditions | Advantages/Disadvantages |
| Manganese Dioxide (MnO₂) | Acid Blue 9 | 20-45°C, Sulfuric Acid | Effective but produces toxic manganese residue. google.com |
| Lead Peroxide (PbO₂) | General Triphenylmethane Dyes | Water | Generates toxic lead waste. mdpi.comacs.org |
| Sodium Dichromate (Na₂Cr₂O₇) | General Triphenylmethane Dyes | Water | Highly toxic and environmentally harmful. mdpi.comacs.org |
| CuO/Silicotungstic Acid/H₂O₂ | Acid Blue 7 | 95°C, Water, 45 min | Reduces use of harmful heavy metals. mdpi.comresearchgate.net |
| Iron Phthalocyanine/H₂O₂ | Acid Blue 9 | Room Temp, Water, 3 hrs | Clean, high-yield, avoids toxic metals. acs.orgresearchgate.net |
Mechanistic Elucidation of Intermediate Reactions and By-product Formation
The primary intermediate reaction is the electrophilic substitution of the aromatic amine with the benzaldehyde (B42025) derivative. In the case of Acid Blue 9, the condensation of benzaldehyde-o-sulfonic acid and N-ethyl-N-(3'-sulfobenzyl)aniline in an acidic aqueous medium leads to the formation of the corresponding leuco compound. google.com The reaction mechanism involves the protonation of the aldehyde, increasing its electrophilicity, followed by the attack of the electron-rich aniline (B41778) derivative. This process occurs twice, leading to the formation of the central tetrahedral carbon characteristic of the leuco base. Kinetic studies confirm that this condensation follows a second-order rate law, meaning the rate is dependent on the concentrations of both the benzaldehyde and the aniline reactants. cip.com.cnresearchgate.net
The subsequent oxidation step converts the colorless leuco compound into the conjugated, colored triphenylmethane dye. This involves the removal of a hydride ion from the central carbon atom, leading to the formation of a stable carbocation which is resonance-stabilized over the three aromatic rings. This delocalized π-system is the chromophore responsible for the dye's intense color.
By-product formation is a significant challenge, especially in large-scale industrial production. While specific by-products for this compound are not detailed in the provided context, the synthesis of Acid Blue 7 on a 10-gram scale is noted to yield crude compounds containing undefined by-products along with water. mdpi.comresearchgate.net These impurities often arise from side reactions such as over-oxidation, incomplete condensation, or reactions involving impurities in the starting materials. For example, the degradation of the dye itself can occur under harsh reaction conditions, such as high temperatures, which can be a concern with acid blue dyes that have low heat resistance. researchgate.net Advanced oxidation processes (AOPs) used for the degradation of similar dyes, like Acid Blue 25, show that the complex aromatic structure can be broken down into smaller molecules like phthalic acid, formic acid, and oxalic acid, eventually leading to complete mineralization into CO₂, H₂O, SO₄²⁻, and NO₃⁻. frontiersin.org While this relates to degradation rather than synthesis, it gives an indication of the types of smaller molecules that could potentially form as by-products through cleavage under harsh synthetic conditions.
Exploration of Green Chemistry Principles in Acid Blue Dye Production
The production of acid dyes has traditionally been associated with significant environmental concerns, primarily due to the use of hazardous materials and the generation of toxic waste. acs.org Consequently, the application of green chemistry principles to the synthesis of this compound analogues is an area of intensive research.
A primary focus has been the replacement of stoichiometric heavy metal oxidants. The historical use of lead, chromium, and manganese compounds in the oxidation of leuco bases produces large quantities of toxic waste streams. acs.org A significant advancement is the development of catalytic systems that use environmentally benign oxidants. For the synthesis of Acid Blue 9, an iron phthalocyanine sulfonamide catalyst has been shown to be highly effective in combination with hydrogen peroxide (H₂O₂). acs.orgresearchgate.net This system operates in water, avoids toxic metal waste, and produces a high-quality product free from metal impurities. acs.org The reaction was successfully scaled up to a 3000-L reactor, demonstrating its industrial viability. acs.orgresearchgate.net
Similarly, a catalytic system comprising copper oxide and silicotungstic acid has been developed for the synthesis of Acid Blue 7, also using hydrogen peroxide as the oxidant. mdpi.comresearchgate.net This method circumvents the need for toxic chromium or lead species and represents a more sustainable manufacturing process. mdpi.com
Another key principle of green chemistry is waste minimization and recycling. A patented clean production technology for Acid Blue 9 incorporates a method for recycling the manganese used in the oxidation step. google.com After the oxidation, the manganese residue is precipitated, filtered, and then re-oxidized using hydrogen peroxide to regenerate manganese dioxide, which can be reused in subsequent batches. This approach transforms a solid waste problem into a valuable recycled material, eliminating exhaust gas, waste residues, and dye wastewater. google.com
The use of water as a solvent is another cornerstone of green dye synthesis. Because the leuco compounds and the final dye products for many acid blues are water-soluble, conducting the entire synthesis in an aqueous medium is feasible. acs.org This avoids the use of volatile organic compounds (VOCs), which are often flammable, toxic, and environmentally harmful. Performing these reactions in water is inherently safer, especially at an industrial scale. acs.org
Table 2: Green Chemistry Approaches in Acid Blue Dye Synthesis
| Green Chemistry Principle | Application in Acid Blue Dye Synthesis | Example |
| Safer Solvents | Use of water as a reaction medium instead of organic solvents. | Catalytic oxidation of the leuco compound for Acid Blue 9 is performed in an aqueous medium. acs.org |
| Catalysis | Replacement of stoichiometric oxidants with catalytic systems. | Iron phthalocyanine catalyzes the oxidation of the Acid Blue 9 leuco compound. acs.orgresearchgate.net CuO/Silicotungstic acid catalyzes the oxidation for Acid Blue 7. mdpi.com |
| Benign Oxidants | Use of hydrogen peroxide (H₂O₂) as a clean oxidant. | H₂O₂ is used in the catalytic oxidation for both Acid Blue 7 and Acid Blue 9, producing water as the only by-product. mdpi.comacs.org |
| Waste Valorization | Recovery and reuse of process materials. | Manganese residue from Acid Blue 9 synthesis is recovered and re-oxidized to manganese dioxide for reuse. google.com |
Environmental Fate and Transport of C.i. Acid Blue 205 in Engineered and Natural Systems
Hydrodynamic Behavior and Partitioning in Aquatic Environments
The hydrodynamic behavior of C.I. Acid Blue 205 in aquatic environments is primarily dictated by its high solubility in water. researchgate.net As an azo acid dye, it is hydrophilic and, when released into water, is expected to remain in the water column for extended periods. canada.ca Its partitioning behavior involves distribution between the water phase and solid matrices like suspended solids and sediments. canada.camdpi.com
The molecule possesses three sulfonic acid groups, which are deprotonated in most natural water pH ranges, rendering the dye anionic. researchgate.net This characteristic generally limits its adsorption to negatively charged particles, such as many clays (B1170129) and natural organic matter, through electrostatic repulsion. nih.govwrc.org.za However, partitioning to suspended solids and sediments does occur, primarily through electrostatic interactions and other sorption mechanisms. canada.ca The ultimate fate in aquatic systems involves slow degradation, as it is not readily biodegradable, and gradual partitioning to sediments. nih.govscribd.com
Factors influencing its partitioning in aquatic systems include the water chemistry, such as pH and ionic strength, and the composition of suspended sediments. researchgate.netacs.org While the absorption spectrum of Brilliant Blue FCF in aqueous solution is not highly sensitive to pH or ionic strength, these factors can influence its interaction with solid phases. researchgate.net For instance, an increase in ionic strength can lead to increased sorption onto soil and sediment particles. researchgate.netresearchgate.net
Sorption and Desorption Dynamics on Diverse Environmental Matrices
The interaction of this compound with solid environmental matrices is a critical aspect of its environmental fate. Sorption, the binding of the dye to soils, sediments, and other materials, controls its mobility and bioavailability.
Soils and Sediments: Sorption of Brilliant Blue FCF onto soils and sediments is a complex process influenced by multiple factors. researchgate.net As an ionic organic molecule with both polar and non-polar parts, its sorption involves various mechanisms. researchgate.net Studies have shown that its sorption isotherms can often be described by the Langmuir model, particularly at the higher concentrations used in tracer studies, which suggests that a finite number of sorption sites are available. researchgate.netresearchgate.net
Several key factors influence the extent of sorption:
pH: Soil pH can affect the surface charge of soil minerals and the dye molecule itself, although its role has not always been identified as a primary controlling factor. researchgate.net Lower pH values have been associated with increased sorption, particularly in soils with high clay content. researchgate.net
Ionic Strength: An increase in the ionic strength of the soil solution generally leads to increased sorption of the dye. researchgate.netresearchgate.net
Soil Composition: Sorption is positively correlated with clay content. researchgate.netresearchgate.net Conversely, it has been found to be negatively correlated with organic carbon content. researchgate.net
The following table summarizes the influence of various parameters on the sorption of Brilliant Blue FCF.
| Parameter | Influence on Sorption | Source |
|---|---|---|
| Clay Content | Positive correlation; higher clay content leads to increased sorption. | researchgate.netresearchgate.net |
| Organic Carbon Content | Negative correlation; higher organic carbon leads to decreased sorption. | researchgate.net |
| Ionic Strength | Positive correlation; higher ionic strength leads to increased sorption. | researchgate.netresearchgate.net |
| pH | Lower pH can lead to increased sorption, especially in high-clay soils. | researchgate.net |
Biosorbents: Various low-cost biosorbents have been investigated for their potential to remove acid dyes from wastewater. While much of the specific research has been conducted on similar acid dyes like Acid Blue 25, the principles are relevant. These materials often utilize functional groups on their surfaces, such as amino groups, to bind the anionic dye molecules. frontiersin.orgmdpi.com The effectiveness of biosorption is highly dependent on the pH of the solution, with lower pH values generally favoring adsorption of anionic dyes due to the protonation of the biosorbent's surface, creating positive charges that attract the dye anions. ijacskros.comupm.edu.my
The table below presents findings on the maximum adsorption capacity of various biosorbents for Acid Blue 25, a structurally similar anionic dye.
| Biosorbent | Maximum Adsorption Capacity (mg/g) | Optimal pH | Source |
|---|---|---|---|
| PEI-chitin | 177.32 | 2 | researchgate.net |
| Rambutan (Nephelium lappaceum) Seed | 35.58 | 2 | ijacskros.com |
| Cempedak Durian Peel | 26.62 | 2 | upm.edu.my |
Desorption studies show that the dye can be removed from some biosorbents using alkaline solutions, which allows for the potential regeneration and reuse of the adsorbent material. upm.edu.myresearchgate.net
Environmental Distribution and Mobility in Soil Systems as a Tracer
Brilliant Blue FCF is widely used as a dye tracer in vadose zone hydrology to visualize water flow paths and study solute transport in soils. researchgate.netnih.govcornell.edu Its popularity for this application stems from a combination of desirable characteristics. researchgate.net
Advantages as a Soil Tracer:
High Visibility: The bright greenish-blue color is easily visible against most soil backgrounds, making it excellent for staining and identifying flow pathways. researchgate.netscribd.com
Low Toxicity: As a certified food dye, it has relatively low toxicity to organisms, making it an environmentally attractive option compared to more toxic dye tracers. researchgate.netnih.gov
High Water Solubility: Its solubility ensures it moves with the water phase. researchgate.net
Despite these advantages, the mobility of Brilliant Blue FCF is not ideal for perfectly tracing water movement because it is subject to sorption by soil materials. researchgate.netcornell.edu The anionic nature of the dye, due to its sulfonic acid groups, makes it relatively mobile in many soils as it is repelled by negatively charged soil surfaces. researchgate.netnih.gov However, the sorption that does occur means it may not accurately represent the leading edge of a moving waterfront. cornell.edu This interaction with the soil matrix is a crucial consideration for the correct interpretation of stained flow patterns. researchgate.net
The following table outlines the key properties of Brilliant Blue FCF relevant to its application as a soil tracer.
| Property | Implication for Use as a Tracer | Source |
|---|---|---|
| Mobility | Relatively mobile due to anionic properties, but subject to sorption which can retard its movement compared to water. | researchgate.netcornell.edu |
| Visibility | Excellent; bright color provides good contrast against soil. | researchgate.netscribd.com |
| Toxicity | Low; considered environmentally acceptable for field studies. | nih.govscribd.com |
Because of the dye's tendency to adsorb, it is often used in conjunction with more conservative tracers, like chloride or bromide, which are not adsorbed. cornell.edu This combined approach allows the dye to visualize the flow paths while the conservative tracer can more accurately determine the travel times of the water itself. cornell.edu
Advanced Remediation Technologies for C.i. Acid Blue 205 Contamination
Adsorption Processes and Material Science Innovations for C.I. Acid Blue 205 Removal
Adsorption is a widely used technique for dye removal due to its simplicity, high efficiency, and the availability of a wide range of adsorbent materials. This section delves into the latest advancements in adsorbent materials and the fundamental principles governing the adsorption of this compound.
Development and Characterization of Novel Adsorbents
The quest for cost-effective and highly efficient adsorbents has led to the exploration of various materials, including biosorbents, functionalized carbons, and hybrid composites.
Biosorbents: Agricultural wastes and byproducts have gained attention as low-cost precursors for biosorbents. Materials like Aleppo pine-tree sawdust and Cempedak durian peel have been investigated for the removal of acidic dyes. upm.edu.myresearchgate.net These materials are abundant, renewable, and can be used with minimal processing. The presence of functional groups such as hydroxyl and carboxyl groups on their surfaces provides active sites for dye binding.
Functionalized Carbons: Activated carbons are well-known for their high surface area and porosity, making them excellent adsorbents. journalssystem.com Modification of their surface chemistry, for instance, through treatment with agents like sodium trimetaphosphate, can enhance their adsorption capacity for specific pollutants. researchgate.net
Hybrid Composites: Combining different materials to create hybrid composites can leverage the synergistic properties of the individual components. For example, chitosan-graft-polyacrylamide hydrogels have been developed as promising adsorbents, exhibiting high adsorption capacities for cationic dyes. researchgate.net Similarly, modifying ZSM-5 zeolite with a biopolymer like poly(diallyldimethylammonium chloride) has shown to be effective in removing dyes from aqueous solutions. researchgate.net The characterization of these novel adsorbents often involves techniques such as Fourier Transform Infrared (FTIR) spectroscopy to identify functional groups, and Scanning Electron Microscopy (SEM) and X-ray Diffraction (XRD) to analyze surface morphology and crystalline structure. researchgate.netresearchgate.net
Kinetic and Mechanistic Insights into Adsorption Dynamics
Adsorption kinetics describe the rate of adsorbate uptake and provide insights into the mechanism of adsorption. The most commonly used kinetic models are the pseudo-first-order and pseudo-second-order models.
The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. researchgate.net The pseudo-second-order model suggests that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. ncsu.edudeswater.com Numerous studies on dye adsorption, including that of Acid Blue 129 on almond shells and C.I. Basic Blue 9 on cyclodextrin-based materials, have found that the pseudo-second-order model provides a better fit to the experimental data, indicating that chemisorption is the dominant mechanism. nih.govresearchgate.net
To understand the diffusion mechanism, intraparticle diffusion and film diffusion models are often applied. The intraparticle diffusion model helps to determine if the diffusion of the adsorbate into the pores of the adsorbent is the rate-limiting step. upm.edu.my The Boyd model can be used to distinguish between film diffusion and intraparticle diffusion as the rate-controlling step. upm.edu.my
Thermodynamic Analysis of this compound Adsorption Processes
Thermodynamic parameters, including Gibbs free energy change (ΔG°), enthalpy change (ΔH°), and entropy change (ΔS°), are calculated to determine the spontaneity, nature, and feasibility of the adsorption process. researchgate.net
The Gibbs free energy change (ΔG°) indicates the spontaneity of the process. A negative value of ΔG° suggests a spontaneous adsorption process. eeer.org The enthalpy change (ΔH°) provides information about the nature of the adsorption. A positive ΔH° indicates an endothermic process, where adsorption is favored at higher temperatures, while a negative ΔH° signifies an exothermic process. researchgate.net For example, the adsorption of Acid Blue 129 on almond shells was found to be endothermic. nih.gov The entropy change (ΔS°) reflects the randomness at the solid-solution interface during adsorption. redalyc.org A positive ΔS° suggests an increase in randomness.
Table 2: Thermodynamic Parameters for the Adsorption of Acidic Dyes
| Adsorbent | Dye | ΔG° (kJ/mol) | ΔH° (kJ/mol) | ΔS° (J/mol·K) | Temperature (K) | Reference |
|---|---|---|---|---|---|---|
| Almond Shell | Acid Blue 129 | Negative | Positive | Positive | Not Specified | nih.gov |
| Cempedak Durian Peel | Acid Blue 25 | - | Positive | - | 303-333 | upm.edu.my |
Note: '-' indicates data not available in the provided sources. Specific values for ΔG° and ΔS° for almond shell were not provided, only their signs.
Advanced Oxidation Processes (AOPs) for this compound Degradation
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (•OH). iwra.org Among various AOPs, photocatalytic degradation has emerged as a promising technology for the complete mineralization of dyes into less harmful substances like CO₂, H₂O, and mineral acids.
Photocatalytic Degradation Mechanisms and Catalyst Design
Photocatalysis involves the acceleration of a photoreaction in the presence of a semiconductor photocatalyst. When the photocatalyst is irradiated with light of sufficient energy, electron-hole pairs are generated, which then initiate redox reactions that lead to the degradation of the dye molecules. nih.gov
Titanium dioxide (TiO₂) is the most widely used photocatalyst due to its high photocatalytic activity, chemical stability, non-toxicity, and low cost. acs.orgnih.gov However, its large bandgap limits its activation to the UV region of the electromagnetic spectrum. acs.org To overcome this limitation, various modifications have been explored:
N-doped TiO₂: Doping TiO₂ with nitrogen can narrow its bandgap, enabling it to be activated by visible light. acs.org
Au-TiO₂ and Pt-TiO₂: Depositing noble metals like gold (Au) or platinum (Pt) on the surface of TiO₂ can enhance the separation of photogenerated electron-hole pairs, thereby improving photocatalytic efficiency. nih.gov
ZnO and SnO₂ Nanoparticles: Zinc oxide (ZnO) and tin oxide (SnO₂) are other semiconductor metal oxides that have shown photocatalytic activity for dye degradation. academie-sciences.fr They are often considered as alternatives or used in combination with TiO₂ to enhance photocatalytic performance.
The mechanism of photocatalytic degradation involves the generation of highly reactive species, primarily hydroxyl radicals (•OH), which attack the dye molecules, leading to their breakdown. nih.gov The efficiency of the degradation process is influenced by several factors, including the initial dye concentration, catalyst loading, pH of the solution, and irradiation time. iwra.org
Table 3: Comparison of Photocatalysts for Dye Degradation
| Photocatalyst | Target Dye | Light Source | Degradation Efficiency (%) | Key Findings | Reference |
|---|---|---|---|---|---|
| Nano-TiO₂ | Acid Blue 9 | UV | - | Studied the influence of various photocatalytic parameters. | researchgate.net |
| CdS/TiO₂ nanocomposite | Acid Blue dye | Visible light | 84 | Enhanced photocatalytic activity compared to pure TiO₂ and CdS. | researchgate.net |
Note: '-' indicates data not available in the provided sources.
Fenton and Photo-Fenton Oxidation Systems for this compound Mineralization
Fenton and photo-Fenton processes are advanced oxidation processes (AOPs) that have demonstrated high efficiency in degrading recalcitrant organic pollutants like this compound. nih.gov These methods rely on the generation of highly reactive hydroxyl radicals (•OH) to break down the complex dye molecule.
Research has shown that the photo-Fenton process is a highly efficient method for the degradation of various synthetic dyes. nih.govmjcce.org.mk For instance, in the degradation of C.I. Acid Blue 9, another acid dye, the photo-Fenton process achieved a significant increase in mineralization compared to the Fenton process alone, indicating the crucial role of UV irradiation in the complete breakdown of the dye. researchgate.net Optimal conditions for these processes are influenced by factors such as pH, the concentration of Fe²⁺ and H₂O₂, and the intensity of UV light. nih.govmjcce.org.mksemanticscholar.org Studies on similar acid dyes have identified optimal pH ranges, typically around 3, and specific concentration ratios of H₂O₂ to Fe²⁺ for maximum degradation efficiency. researchgate.netmjcce.org.mk
Table 1: Comparative Efficiency of Fenton and Photo-Fenton Processes for Acid Dye Degradation
| Process | Target Dye | Decolorization Efficiency | Mineralization Efficiency | Reference |
|---|---|---|---|---|
| Fenton | C.I. Acid Blue 9 | 97.7% | - | researchgate.net |
| Photo-Fenton | C.I. Acid Blue 9 | 98.12% | Significantly higher than Fenton | researchgate.net |
| Photo-Fenton | Ponceau S | >94.3% in 10 min | - | mjcce.org.mk |
Electrochemical and Electrocoagulation Remediation Strategies
Electrochemical methods, including electrocoagulation, offer a promising alternative for the treatment of dye-laden wastewater. researchgate.netresearchgate.net Electrocoagulation involves the in-situ generation of coagulants through the electrolytic dissolution of a sacrificial anode, typically made of iron or aluminum. researchgate.netmdpi.com These coagulants then destabilize and aggregate the dye molecules, which can be removed by sedimentation or flotation. iwaponline.com
The effectiveness of electrocoagulation is dependent on several operational parameters, including current density, initial pH, and electrolysis time. researchgate.net For instance, in the treatment of Reactive Blue 19, an efficiency of 98.72% color removal was achieved at a pH of 7 and a current density of 3.75 mA/cm² after 60 minutes. researchgate.net Similarly, for C.I. Acid Blue 9, nearly 98% color removal was observed at a pH of approximately 6, an electrolysis time of 8 minutes, and a current density of about 25 A/m². researchgate.net
The electro-Fenton process is a hybrid electrochemical AOP that combines electrochemistry with the Fenton reaction. In this process, H₂O₂ is generated at the cathode, and Fe²⁺ can be continuously supplied through the reduction of Fe³⁺, leading to the sustained production of hydroxyl radicals and enhanced degradation of organic pollutants. nih.gov
Table 2: Operating Parameters and Efficiency of Electrocoagulation for Acid Dyes
| Target Dye | Electrode Material | pH | Current Density | Treatment Time | Color Removal Efficiency | Reference |
|---|---|---|---|---|---|---|
| Reactive Blue 19 | Iron | 7.0 | 3.7 mA/cm² | 60 min | 98.72% | researchgate.net |
| C.I. Acid Blue 9 | - | ~6 | ~25 A/m² | 8 min | ~98% | researchgate.net |
| C.I. Acid Red 14 | - | - | - | - | - | scirp.org |
| C.I. Reactive Red 2 | Aluminum | - | - | - | 97% | iwaponline.com |
Ozonation and Other Chemical Oxidation Pathways
Ozonation is another powerful AOP that utilizes ozone (O₃) as a strong oxidizing agent to degrade dye molecules. mdpi.com Ozone can react directly with the chromophores of the dye, leading to decolorization. mdpi.com However, complete mineralization can be challenging with ozonation alone, as it may lead to the formation of stable intermediates. mdpi.com
To enhance the degradation efficiency, ozonation is often combined with other processes. Catalytic ozonation, for example, involves the use of a catalyst to promote the decomposition of ozone into highly reactive hydroxyl radicals. mdpi.comresearchgate.net This approach has been shown to significantly improve the removal of Chemical Oxygen Demand (COD) compared to ozonation alone. mdpi.comresearchgate.net In one study, catalytic ozonation with a MnFe₂O₄@CA catalyst resulted in nearly 100% color removal within 15 minutes and a 65% reduction in COD after 40 minutes for reactive dye effluents. mdpi.com
The combination of ozone with hydrogen peroxide (the peroxone process) can also increase the generation of hydroxyl radicals, leading to more effective degradation of dye molecules. nih.gov
Table 3: Performance of Ozonation-Based Processes for Dye Removal
| Process | Target | Catalyst/Additive | Color Removal | COD Removal | Reference |
|---|---|---|---|---|---|
| Catalytic Ozonation | Reactive Dye Effluent | MnFe₂O₄@CA | ~100% in 15 min | 65% in 40 min | mdpi.com |
| Ozonation | Commercial Reactive Azo Dyes | - | 95-99% | - | ijcce.ac.ir |
| Peroxone (O₃/H₂O₂) | Crystal Violet | H₂O₂ | >90% | - | nih.gov |
Cold Atmospheric Plasma Jet (APPJ) Treatment for C.I. Acid Blue 25 (Relevant to Anthraquinone (B42736) Dyes)
Cold Atmospheric Plasma (CAP) is an emerging AOP that generates a plethora of reactive oxygen and nitrogen species (RONS), including hydroxyl radicals, atomic oxygen, and ozone, without the need for additional chemicals. frontiersin.orgbg.ac.rs This technology has shown potential for the degradation of various organic pollutants, including anthraquinone dyes like C.I. Acid Blue 25. frontiersin.orgbg.ac.rs
In an APPJ system, a plasma jet is directed at the surface of the contaminated water. The interaction of the plasma with the liquid leads to the formation of RONS, which then oxidize the dye molecules. frontiersin.orgbg.ac.rs Studies on Acid Blue 25 have demonstrated that direct exposure to an argon APPJ can achieve almost complete removal of the dye. bg.ac.rs The degradation efficiency is influenced by parameters such as the initial dye concentration, treatment time, and input power. bg.ac.rs
Indirect treatment using plasma-activated water (PAW), which contains long-lived reactive species like hydrogen peroxide, has also been shown to be effective in degrading Acid Blue 25 over a longer period. bg.ac.rs
Table 4: Key Reactive Species in APPJ Treatment
| Reactive Species | Role in Degradation | Reference |
|---|---|---|
| Hydroxyl Radical (•OH) | Highly reactive, non-selective oxidant | frontiersin.orgbg.ac.rs |
| Atomic Oxygen (O) | Oxidizing agent | frontiersin.orgbg.ac.rs |
| Hydrogen Peroxide (H₂O₂) | Long-lived oxidant, particularly in PAW | frontiersin.orgbg.ac.rs |
| Ozone (O₃) | Oxidizing agent | frontiersin.orgbg.ac.rs |
Hybrid and Integrated AOP Systems for Enhanced Degradation
For example, coupling AOPs as a pre-treatment can enhance the biodegradability of recalcitrant dyes, making them more amenable to subsequent biological treatment. cscjournals.org This approach can be more cost-effective than relying solely on AOPs for complete mineralization. cscjournals.org Integrated systems can also lead to lower capital and operating costs by optimizing the strengths of different technologies. cscjournals.org However, the design and operation of such hybrid systems can be more complex. cscjournals.org
Bioremediation Approaches for Acid Blue Dyes (General)
Bioremediation offers an environmentally friendly and cost-effective approach for the treatment of dye wastewater. This section focuses on the enzymatic degradation of acid blue dyes.
Laccases and peroxidases, particularly manganese peroxidase (MnP), are ligninolytic enzymes produced by certain fungi, such as white-rot fungi, that have shown significant potential for degrading a wide range of synthetic dyes. researchgate.netjmb.or.krnih.gov These enzymes are oxidoreductases that can catalyze the oxidation of phenolic and non-phenolic compounds, including the complex aromatic structures of dyes. scispace.com
Laccases can decolorize anthraquinone dyes with high efficiency. nih.govscispace.com The degradation process often involves the asymmetric cleavage of the dye's chemical bonds. scispace.com The efficiency of laccase-catalyzed degradation depends on the redox potential of both the enzyme and the dye. scispace.com
Manganese peroxidase has also been identified as a key enzyme in the decolorization of various acid dyes. jmb.or.kr Studies have shown a correlation between MnP activity and the rate of dye degradation. jmb.or.kr For some dyes, a combination of both laccase and MnP may be involved in the decolorization process. jmb.or.kr
Table 5: Fungal Strains and Enzymes in Acid Dye Decolorization
| Fungal Strain/Enzyme | Target Dye(s) | Key Enzyme(s) | Decolorization Efficiency | Reference |
|---|---|---|---|---|
| Trametes versicolor KCTC 16781 | Acid Yellow 99, Acid Blue 350, Acid Red 114 | Laccase, MnP | Complete decolorization | jmb.or.kr |
| Aspergillus versicolor | Remazol Brilliant Blue R | Laccase, Peroxidase | 75.8% in 14 days | researchgate.net |
| Purified Laccase from Trametes hirsuta | Anthraquinonic dyes | Laccase | High | nih.gov |
Microbial Biotransformation Pathways and Metabolite Identification
The microbial biotransformation of anthraquinone dyes like this compound is a complex process involving various enzymatic reactions that lead to the breakdown of the dye's complex structure into simpler, often less toxic, compounds. This degradation is primarily carried out by a diverse range of microorganisms, including bacteria and fungi, which have evolved specific enzymatic systems to metabolize these recalcitrant pollutants.
The initial and critical step in the biodegradation of anthraquinone dyes is the cleavage of the chromophore, which is responsible for the dye's color. ijbpas.com This is often accomplished by enzymes such as anthraquinone reductase, laccases, manganese peroxidases (MnP), and lignin (B12514952) peroxidases (LiP), which are commonly secreted by white-rot fungi. scielo.brbiotechnologia-journal.org For instance, the ligninolytic enzymes from fungi like Trametes versicolor and Aspergillus species have demonstrated high efficiency in degrading various dyes. scielo.brbiotechnologia-journal.orgbiotechnologia-journal.org These enzymes are oxidoreductases that catalyze the oxidation of the dye molecule, leading to the destabilization and cleavage of the anthraquinone ring structure. frontiersin.org
Under anaerobic conditions, the degradation pathway often begins with a reduction reaction catalyzed by reductases, which break down the conjugated dye bonds. nih.gov This is then typically followed by aerobic degradation, where the aromatic intermediates are further broken down. frontiersin.orgfrontiersin.org Sequential anaerobic-aerobic systems have proven to be highly efficient for the complete mineralization of these dyes. frontiersin.orgfrontiersin.org
Following the initial cleavage, the biotransformation process generates a series of intermediate metabolites. The identification of these metabolites is crucial for understanding the degradation pathway and assessing the final toxicity of the treated effluent. Techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared Spectroscopy (FTIR) are employed to identify these breakdown products. ijbpas.com Studies on anthraquinone dyes structurally similar to this compound, such as Acid Blue 25 and Reactive Blue 4, have identified several common metabolites. The degradation often results in the formation of smaller aromatic compounds like phthalic acid, benzoic acid, and various phenolic derivatives. scielo.brfrontiersin.org These intermediates are then funneled into the central metabolic pathways of the microorganisms, such as the Krebs cycle, where they can be completely mineralized to carbon dioxide (CO₂) and water (H₂O). nih.govmdpi.com The complete degradation ensures the detoxification of the effluent, as confirmed by phytotoxicity tests showing that the resulting metabolites are non-toxic to plant life. ijbpas.com
Below is a table summarizing the identified metabolites from the microbial degradation of similar anthraquinone dyes.
| Microorganism/Consortium | Parent Dye | Identified Metabolites/Intermediates | Reference(s) |
| Fungal Consortium | Acid Blue 25 | Aromatic, sulphonic, and phenol (B47542) complexes | ijbpas.com |
| Trametes gibbosa | Alizarin Red (Anthraquinone) | Phthalic acid, 1,1-diphenylethylene, 9,10-dihydroanthracene, 1,2-naphthalene dicarboxylic acid | scielo.br |
| Marine-derived fungus (NIOCC #2a) | Reactive Blue 4 | 2-formylbenzoic acid, 1,2,4,5-tetrahydroxy-3-benzoic acid, 2,3,4-trihydroxybenzenesulfonic acid, 1,2,3,4-pentahydroxybenzene | nio.res.in |
| Antrodia sp. P5 (Fungus) | Reactive Blue 4 | 2,2′-disulfonyl azo benzene, cyanuric acid, anthrone (B1665570) part of RB4 | frontiersin.org |
| Sphingomonas herbicidovorans FL | 1-amino-4-bromoanthraquinone-2-sulfonic acid | Phthalic acid, 2-amino-3-hydroxy-5-bromobenzenesulfonic acid, 2-amino-4-hydroxy-5-bromobenzenesulfonic acid | nih.gov |
| Bacterial Consortium | Acid Blue | Methyl salicylic (B10762653) acid, catechol, β-ketoadipic acid | sciepub.com |
Comparative Analysis of this compound Remediation Efficacies and Environmental Engineering Considerations
The selection of an appropriate remediation technology for wastewater contaminated with this compound depends on a multitude of factors, including removal efficiency, cost-effectiveness, operational feasibility, and environmental impact. The primary methods for dye removal fall into three categories: physical, chemical (primarily Advanced Oxidation Processes - AOPs), and biological treatments. Each approach has distinct advantages and limitations.
Physical methods , such as adsorption, are widely studied due to their simplicity, high efficiency, and the potential for adsorbent regeneration. rsc.org Materials ranging from commercial activated carbon to low-cost agricultural wastes like Cempedak durian peel have been used to adsorb anthraquinone dyes like Acid Blue 25. upm.edu.my While effective, the cost of adsorbents and the issue of disposing of the saturated adsorbent or the secondary pollutants generated during regeneration are significant considerations. upm.edu.myjabonline.in
Chemical methods , particularly AOPs, offer rapid and often complete degradation of dye molecules. ijcce.ac.irnih.gov Processes like Fenton oxidation, ozonation, and photocatalysis generate highly reactive hydroxyl radicals that non-selectively oxidize the dye's complex structure. ijcce.ac.irnih.govmdpi.com AOPs can achieve high decolorization rates in a short time. neptjournal.com However, they often incur high operational costs due to energy consumption (e.g., UV lamps) and the need for chemical reagents (e.g., H₂O₂, Fenton's reagent). ijcce.ac.irmdpi.com Furthermore, engineering factors such as strict pH control (often highly acidic for Fenton processes) and the formation of sludge and potentially toxic by-products must be managed. ijcce.ac.irmdpi.com
Biological methods are considered cost-effective and environmentally friendly alternatives. ijbpas.com They utilize microorganisms like fungi and bacteria to break down the dye into less harmful substances. ijbpas.comfrontiersin.org Mycoremediation, using fungi, is particularly effective due to the secretion of powerful ligninolytic enzymes. scielo.brbiotechnologia-journal.orgmdpi.com Bacterial consortiums have also shown high decolorization efficacy. frontiersin.orgsciepub.com Biological processes, however, are generally slower than chemical methods and can be sensitive to environmental conditions such as pH, temperature, and the presence of co-substrates and other toxic compounds in the wastewater. biotechnologia-journal.org The efficiency can be significantly impacted by factors like whether the process is aerobic or anaerobic and the concentration of the dye, which can be toxic to the microorganisms at high levels. frontiersin.orgfrontiersin.org
A comparative analysis of these technologies is presented in the table below, highlighting their efficacies and key engineering considerations for the treatment of anthraquinone dyes similar to this compound.
| Remediation Technology | Mechanism | Efficacy (Removal %) | Key Advantages | Key Disadvantages & Engineering Considerations | Reference(s) |
| Physical Adsorption | |||||
| Cempedak Durian Peel | Adsorption of dye molecules onto the biosorbent surface. | ~90% (for Acid Blue 25) | Low-cost, readily available material. | Requires acidic pH (pH 2); efficiency depends on temperature; regeneration and disposal of spent adsorbent. | upm.edu.my |
| Bentonite Clay | Adsorption onto clay mineral surfaces. | ~50% (for Acid Blue 25) | Inexpensive adsorbent. | Moderate efficiency; performance is highly dependent on pH (optimal at pH 11) and adsorbent modification. | science.gov |
| Advanced Oxidation Processes (AOPs) | |||||
| Fenton Oxidation | Generation of hydroxyl radicals from H₂O₂ and Fe²⁺. | >90% | Rapid degradation; effective for recalcitrant compounds. | Requires acidic pH (2-4); produces iron sludge; high chemical consumption and cost. | ijcce.ac.irnih.gov |
| Ozonation | Oxidation by molecular ozone or hydroxyl radicals. | 90-99% | High efficiency; no sludge formation. | High energy cost; potential formation of toxic by-products (e.g., bromates); pH-sensitive. | ijcce.ac.ir |
| UV/Nano-TiO₂ Photocatalysis | Generation of hydroxyl radicals on a catalyst surface under UV light. | >90% (for Acid Blue 9) | Complete mineralization possible; catalyst is reusable. | High energy cost for UV lamps; catalyst recovery can be difficult; turbidity of wastewater can block UV light. | science.govresearchgate.net |
| Biological Treatment | |||||
| Fungal Degradation (Trametes hirsuta) | Enzymatic degradation by laccases and peroxidases. | 90-96% (for various anthraquinone dyes) | Eco-friendly; low cost; can completely mineralize dyes and reduce toxicity. | Slower process; sensitive to pH, temperature, and dye concentration; requires specific nutrients. | biotechnologia-journal.orgbiotechnologia-journal.org |
| Bacterial Consortium | Synergistic enzymatic degradation by multiple bacterial strains. | 78-99% (for Acid Blue 113) | High degradation efficiency due to metabolic diversity; adaptable to various conditions. | Can be inhibited by high dye concentrations; may require specific co-substrates; process control can be complex. | frontiersin.orgfrontiersin.org |
| Anaerobic Sludge | Reductive cleavage of chromophores by anaerobic microorganisms. | ~80% (for Reactive Blue 19) | Effective for initial color removal; can be integrated with aerobic processes. | Slower than aerobic processes; may produce toxic aromatic amines if not followed by an aerobic stage. | mdpi.com |
Comprehensive Analytical Methodologies for C.i. Acid Blue 205 Detection and Characterization
Spectroscopic Characterization Techniques
Spectroscopic methods are indispensable for probing the molecular structure and electronic properties of C.I. Acid Blue 205. These non-destructive techniques provide a "molecular fingerprint," enabling both qualitative and quantitative analysis. creative-biostructure.comresearchgate.netedinst.com
Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis and Interaction Studies
Fourier Transform Infrared (FTIR) spectroscopy is a powerful analytical tool for identifying the functional groups present in a molecule. creative-biostructure.comnih.gov By measuring the absorption of infrared radiation, an FTIR spectrometer generates a spectrum that reveals the vibrational modes of chemical bonds. creative-biostructure.com This spectrum serves as a unique molecular fingerprint, allowing for the identification of characteristic functional groups such as hydroxyl (-OH), carbonyl (C=O), and amine (-NH) groups. journalwjbphs.commdpi.com
In the context of this compound, FTIR analysis is instrumental in confirming the presence of its key structural components. The technique can detect the stretching and bending vibrations of bonds within the dye's aromatic rings, sulfonic acid groups, and amine functionalities. For instance, the presence of O-H and N-H stretching vibrations can be identified by intense peaks in the region of 3400-3200 cm⁻¹, while C=O stretching from amide or ketone groups would appear around 1700-1600 cm⁻¹. researchgate.netgsconlinepress.com
Furthermore, FTIR is valuable for studying the interactions between Acid Blue 205 and other substances. mdpi.com When the dye adsorbs onto a material, shifts in the positions and intensities of the FTIR peaks can indicate which functional groups are involved in the binding process. mdpi.comhilarispublisher.com This information is critical for understanding adsorption mechanisms in wastewater treatment processes.
Table 1: Representative FTIR Peak Assignments for Functional Groups Relevant to this compound Analysis
| Wavenumber Range (cm⁻¹) | Functional Group | Type of Vibration |
|---|---|---|
| 3500-3200 | O-H (phenols, alcohols), N-H (amines) | Stretching |
| 3100-3000 | Aromatic C-H | Stretching |
| 1650-1550 | C=C Aromatic | Stretching |
| 1350-1000 | C-N, C-O | Stretching |
| 1250-1150 | S=O (sulfonic acids) | Asymmetric Stretching |
| 1050-1000 | S=O (sulfonic acids) | Symmetric Stretching |
Note: The exact peak positions for this compound may vary depending on the sample matrix and intermolecular interactions.
Ultraviolet-Visible (UV-Vis) Spectrophotometry for Quantification, Decolorization Tracking, and Structural Inference
Ultraviolet-Visible (UV-Vis) spectrophotometry is a fundamental technique for the quantitative analysis of colored compounds like this compound. technologynetworks.comresearchgate.net This method is based on the principle that molecules absorb light at specific wavelengths in the UV and visible regions of the electromagnetic spectrum. technologynetworks.com The amount of light absorbed is directly proportional to the concentration of the substance in a solution, a relationship described by the Beer-Lambert law.
For this compound, the maximum absorbance wavelength (λmax) is a key parameter used for its quantification. hilarispublisher.com By measuring the absorbance of a solution at this specific wavelength, its concentration can be accurately determined using a calibration curve. researchgate.net This makes UV-Vis spectrophotometry an essential tool for monitoring the concentration of the dye in industrial effluents and laboratory experiments.
The technique is also extensively used to track the decolorization of the dye during various treatment processes. ijcmas.comnih.gov As the dye molecule is degraded, its chromophoric structure is altered or destroyed, leading to a decrease in the absorbance at its λmax. nih.gov By monitoring this decrease over time, the efficiency of a decolorization method can be evaluated. jmb.or.krntu.edu.sg
While primarily a quantitative technique, UV-Vis spectra can also provide some structural inferences. The position and shape of the absorption bands can offer clues about the electronic structure and the types of chromophores present in the molecule. researchgate.net
Table 2: Application of UV-Vis Spectrophotometry in this compound Analysis
| Application | Principle | Key Measurement |
|---|---|---|
| Quantification | Beer-Lambert Law | Absorbance at λmax |
| Decolorization Tracking | Decrease in absorbance over time | Change in absorbance at λmax |
| Structural Inference | Correlation of absorption bands with electronic transitions | Wavelength and shape of absorption peaks |
Raman Spectroscopy and Surface-Enhanced Raman Spectroscopy (SERS) for Structural Fingerprinting
Raman spectroscopy is a non-destructive analytical technique that provides detailed information about the vibrational modes of molecules, offering a unique "fingerprint" for chemical identification. rsc.orgnih.gov It is based on the inelastic scattering of monochromatic light, where the energy of the scattered photons is shifted due to interaction with molecular vibrations. nih.gov This technique is highly specific and can provide structural information that is complementary to FTIR spectroscopy. mdpi.com For this compound, Raman spectroscopy can be used to identify the characteristic vibrations of its aromatic rings, azo groups, and other functional moieties, confirming its molecular structure. uniroma1.it
To overcome the often weak Raman signals, Surface-Enhanced Raman Spectroscopy (SERS) is employed. SERS dramatically enhances the Raman signal of molecules adsorbed onto or near nanostructured metal surfaces, such as silver or gold nanoparticles. frontiersin.orgmdpi.com This enhancement allows for the detection of trace amounts of a substance, making it a highly sensitive analytical method. mdpi.com In the context of Acid Blue 205, SERS can be used for its detection at very low concentrations, which is particularly useful in environmental analysis and forensic science. researchgate.netresearchgate.net The technique can provide high-quality spectra even from complex matrices, enabling the identification of the dye with high confidence. frontiersin.org
Table 3: Comparison of Raman and SERS for the Analysis of this compound
| Feature | Raman Spectroscopy | Surface-Enhanced Raman Spectroscopy (SERS) |
|---|---|---|
| Principle | Inelastic scattering of light by molecular vibrations. | Enhancement of Raman scattering by molecules near metallic nanostructures. mdpi.com |
| Sensitivity | Lower, often requires higher concentrations. | Extremely high, capable of single-molecule detection. nih.gov |
| Signal Intensity | Weak. | Significantly amplified. mdpi.com |
| Applications for Acid Blue 205 | Structural confirmation, identification of functional groups. uniroma1.it | Trace detection, analysis in complex matrices, forensic identification. researchgate.netresearchgate.net |
X-ray Photoelectron Spectroscopy (XPS) for Surface Elemental Composition and Chemical State Analysis
X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. thermofisher.comfilab.fr XPS works by irradiating a material with a beam of X-rays while simultaneously measuring the kinetic energy and number of electrons that escape from the top 1 to 10 nm of the material being analyzed. thermofisher.comcnrs.fr
For the analysis of this compound, particularly when it is adsorbed onto a surface, XPS provides invaluable information. It can determine the elemental composition of the dye-adsorbent system, confirming the presence of elements like carbon, nitrogen, oxygen, and sulfur from the dye molecule. hilarispublisher.com More importantly, XPS can distinguish between different chemical states of an element. eag.com For example, it can differentiate between sulfur in a sulfide (B99878) versus a sulfate (B86663) state, which is crucial for understanding the structure and potential degradation pathways of a sulfonic acid-containing dye like Acid Blue 205. eag.com High-resolution scans of individual elemental peaks can reveal subtle shifts in binding energy that correspond to different chemical environments, providing insights into the bonding and interactions at the surface. rms-foundation.chresearchgate.net
Table 4: Information Obtainable from XPS Analysis of this compound on a Surface
| Information | Description |
|---|---|
| Elemental Composition | Quantifies the elements (C, N, O, S) present on the surface, confirming the presence of the dye. hilarispublisher.com |
| Chemical State | Identifies the oxidation state and local chemical environment of the elements. For example, distinguishing between different forms of nitrogen or sulfur. eag.com |
| Surface Chemistry | Provides insights into the chemical bonds formed between the dye and the adsorbent material. mdpi.com |
| Depth Profiling | When combined with ion sputtering, can provide elemental composition as a function of depth. cnrs.fr |
Chromatographic Separation and Mass Spectrometric Identification
Chromatographic techniques are essential for separating complex mixtures, while mass spectrometry provides definitive identification and structural elucidation of the separated components. The coupling of these two techniques is a cornerstone of modern analytical chemistry.
Liquid Chromatography (LC) Coupled with Diode Array Detection (DAD) and High-Resolution Mass Spectrometry (MS)
Liquid Chromatography (LC) is a powerful separation technique that is widely used for the analysis of dyes. mdpi.com When coupled with a Diode Array Detector (DAD), it allows for the quantification and preliminary identification of components based on their retention time and UV-Vis spectrum. ojp.govmeasurlabs.comscribd.com The DAD acquires the entire UV-Vis spectrum at each point in the chromatogram, providing a three-dimensional dataset of absorbance, wavelength, and time. This is particularly useful for distinguishing between dyes with similar retention times but different spectral properties. unl.pt
For unambiguous identification and structural characterization, LC is coupled with High-Resolution Mass Spectrometry (HRMS). norman-network.netcopernicus.org HRMS measures the mass-to-charge ratio of ions with very high accuracy, allowing for the determination of the elemental composition of a molecule. norman-network.netlcms.cz This capability is critical for identifying unknown degradation products of this compound formed during treatment processes. By comparing the accurate mass of a product with theoretical masses of possible structures, its elemental formula can be confidently assigned. science.gov Further fragmentation of the molecule within the mass spectrometer (tandem mass spectrometry or MS/MS) provides structural information that helps to piece together the complete chemical structure of the degradation products. ojp.govnorman-network.net
Table 5: Advantages of LC-DAD-HRMS for this compound Analysis
| Component | Function | Advantage for Acid Blue 205 Analysis |
|---|---|---|
| Liquid Chromatography (LC) | Separates components of a mixture. | Isolates Acid Blue 205 from other dyes or impurities in a sample. mdpi.com |
| Diode Array Detection (DAD) | Provides UV-Vis spectrum of each separated component. | Allows for quantification and preliminary identification based on spectral fingerprint. ojp.govunl.pt |
| High-Resolution Mass Spectrometry (HRMS) | Measures mass-to-charge ratio with high accuracy. | Enables definitive identification of Acid Blue 205 and its degradation products by determining their elemental composition. norman-network.netlcms.cz |
Thin-Layer Chromatography (TLC) and High-Performance Thin-Layer Chromatography (HPTLC) for Separation and Comparison
Thin-Layer Chromatography (TLC) and its high-performance counterpart, HPTLC, are valuable techniques for the separation and comparison of dyes like this compound. ojp.govchemmea.sk These methods are cost-effective and can be implemented in many laboratories, making them suitable for routine analysis and screening. ojp.govchemmea.sk
The fundamental principle of TLC involves the separation of components in a mixture based on their differential distribution between a stationary phase (a thin layer of adsorbent material on a plate) and a mobile phase (a solvent or solvent mixture). chemmea.sk In the context of dye analysis, TLC can provide information on the number of colored components, their individual colors, and their relative concentrations. ojp.gov
HPTLC offers improved resolution and sensitivity compared to standard TLC. forensics.org.my Research has demonstrated the effectiveness of HPTLC in discriminating between different ink formulations, including those containing acid dyes. forensics.org.my For the analysis of this compound, a typical HPTLC method would involve spotting an extracted sample onto an HPTLC plate and developing it with a suitable mobile phase.
Key parameters in TLC and HPTLC analysis include the retardation factor (Rf), which is the ratio of the distance traveled by the analyte to the distance traveled by the solvent front. ojp.gov The color and fluorescence of the separated bands under different lighting conditions (e.g., visible and UV light) also serve as important identification criteria. ojp.gov For instance, a study on the forensic analysis of textile dyes utilized HPTLC to evaluate dyestuffs based on color, retardation, fluorescence, number of components, and band shape. ojp.gov
A patent for the synthesis of anthraquinone (B42736) dyes mentions the use of thin-layer chromatography to monitor the reaction progress by detecting the absence of the starting material, bromoacid. google.com
Table 1: Example of a TLC/HPTLC System for Dye Analysis
| Parameter | Description |
| Stationary Phase | Silica gel 60 F254 HPTLC plates |
| Mobile Phase | A mixture of solvents such as ethyl acetate, ethanol, and water. forensics.org.my |
| Sample Application | Extracted dye solution applied as a small spot or band. |
| Development | Ascending development in a saturated chromatography chamber. silicycle.com |
| Visualization | Observation under visible and UV light (e.g., 254 nm and 366 nm). |
| Data Analysis | Calculation of Rf values and comparison with reference standards. |
Capillary Electrophoresis for Dye Separation and Enhanced Discrimination
Capillary electrophoresis (CE) is a powerful separation technique that offers high efficiency and resolution, making it well-suited for the analysis of complex dye mixtures. researchgate.netlumexinstruments.com This method separates ionic species based on their electrophoretic mobility in an electric field within a narrow fused-silica capillary. lumexinstruments.com While CE requires the extraction of the dye from its matrix, it can significantly enhance the discrimination between similar fibers or dye formulations. researchgate.net
In the analysis of acid dyes like this compound, CE can separate the primary dye from any impurities or subsidiary colorants present in the commercial product. ojp.gov The resulting electropherogram provides information on the number of components and their relative abundance. Modern CE systems, such as the Capel-205, offer features like extended autosampler capacity, high-voltage power supplies (up to +/- 30 kV) for improved separation efficiency, and spectrophotometric detection across a range of wavelengths (e.g., 190-400 nm). instrom-shop.comlumexinstruments.com
Different modes of CE, such as capillary zone electrophoresis (CZE), can be employed for dye analysis. lumexinstruments.com The choice of background electrolyte (BGE) is critical for achieving optimal separation. The BGE's pH and composition influence the charge of the analytes and the electroosmotic flow (EOF) within the capillary.
Table 2: Typical Capillary Electrophoresis Parameters for Dye Analysis
| Parameter | Description |
| Instrument | Capillary Electrophoresis System (e.g., Capel-205) instrom-shop.comlumexinstruments.com |
| Capillary | Fused-silica capillary (e.g., 50-75 µm internal diameter) |
| Background Electrolyte | Buffered solution, pH adjusted for optimal separation of acid dyes |
| Applied Voltage | High voltage, typically in the range of 15-30 kV instrom-shop.com |
| Injection Mode | Hydrodynamic or electrokinetic injection instrom-shop.com |
| Detection | UV-Vis spectrophotometric detection at a specific wavelength |
Microscopic and Morphological Characterization (e.g., Scanning Electron Microscopy (SEM))
Scanning Electron Microscopy (SEM) is a valuable tool for characterizing the surface morphology of materials, including dyed fibers or dye particles. researchgate.net SEM provides high-resolution images of a sample's surface by scanning it with a focused beam of electrons. The interactions between the electrons and the atoms in the sample produce various signals that contain information about the surface topography and composition. researchgate.net
In the context of this compound, SEM can be used to examine the distribution of the dye on a fiber surface. For instance, studies have used SEM to observe the dispersion of components in dyed polymer composites. researchgate.net While SEM does not directly identify the chemical structure of the dye, it provides crucial information about the physical characteristics of the dyed material. This can be particularly useful in forensic science for comparing textile fibers.
The analysis of a material with SEM typically involves mounting the sample on a specimen stub and coating it with a thin layer of a conductive material, such as gold or carbon, to prevent the buildup of static charge. The sample is then placed in the SEM chamber under vacuum for imaging.
Advanced Electroanalytical Techniques for Detection and Monitoring
Advanced electroanalytical techniques offer sensitive and often rapid methods for the detection and monitoring of electroactive compounds like this compound. ethernet.edu.etsmbstcollege.com These methods are based on the measurement of electrical quantities such as current, potential, or charge and their relationship to chemical reactions occurring at an electrode surface. smbstcollege.com
Voltammetric techniques, such as cyclic voltammetry (CV), differential pulse voltammetry (DPV), and square wave voltammetry (SWV), are particularly useful for studying the redox behavior of dyes. acs.org These techniques involve applying a potential to a working electrode and measuring the resulting current as the analyte is oxidized or reduced. The resulting voltammogram provides information about the dye's redox potentials and can be used for quantification. derpharmachemica.com
Electroanalytical methods can be applied to various sample matrices, although pretreatment may be necessary for complex samples. derpharmachemica.com The development of chemically modified electrodes can enhance the selectivity and sensitivity of these techniques for specific analytes. derpharmachemica.com
Furthermore, electrochemical processes like electrocoagulation and electro-Fenton have been investigated for the removal of acid dyes from wastewater. researchgate.net Monitoring the decolorization process often involves electroanalytical or spectrophotometric measurements to determine the reduction in dye concentration over time. researchgate.net
Table 3: Overview of Advanced Electroanalytical Techniques
| Technique | Principle | Application for this compound |
| Cyclic Voltammetry (CV) | The potential is swept linearly between two set values, and the resulting current is measured. acs.org | Studying the redox mechanism and electrochemical properties of the dye. |
| Differential Pulse Voltammetry (DPV) | Pulses of a fixed magnitude are superimposed on a linear potential ramp. acs.org | Quantitative analysis due to its high sensitivity and good resolution. |
| Square Wave Voltammetry (SWV) | A square wave is superimposed on a potential staircase. acs.org | Rapid and sensitive determination of the dye in various samples. |
| Electrocoagulation (EC) | Uses sacrificial anodes to produce coagulants that remove pollutants. researchgate.net | Monitoring the removal efficiency of the dye during water treatment. |
Theoretical and Computational Chemistry of C.i. Acid Blue 205
Molecular Structure Elucidation and Conformational Analysis
Density Functional Theory (DFT) is a powerful computational method used to investigate the molecular structure of complex molecules like C.I. Acid Blue 205. researchgate.net DFT calculations allow for the optimization of the dye's geometry, providing detailed information about bond lengths, bond angles, and dihedral angles. This elucidation is fundamental for understanding the molecule's three-dimensional shape and identifying its most stable conformations. The conformational analysis helps in understanding how the molecule might interact with other molecules or surfaces.
Quantum Chemical Calculations for Electronic Structure, Reactivity, and Spectroscopic Property Prediction
Quantum chemical calculations, particularly those based on DFT and more advanced methods like Multireference Perturbation Theory (MRPT), are essential for understanding the electronic properties of this compound. researchgate.netacs.org These calculations provide insights into the distribution of electrons within the molecule, which is key to its color and reactivity.
Key electronic properties that can be calculated include:
HOMO (Highest Occupied Molecular Orbital) and LUMO (Lowest Unoccupied Molecular Orbital) energies: The energy gap between the HOMO and LUMO is a critical parameter that influences the dye's color and its susceptibility to electronic excitation. mdpi.comnanoge.org For instance, in a related dye, D205, the HOMO is primarily localized on the indoline (B122111) moiety, while the LUMO is on the rhodamine part. nanoge.org
Electron Density Distribution: This reveals the electron-rich and electron-deficient regions of the molecule, which are indicative of potential sites for chemical reactions.
Spectroscopic Properties: Theoretical calculations can predict spectroscopic data, such as UV-Visible absorption spectra, which can be compared with experimental results to validate the computational model. mdpi.com
These computational approaches are invaluable for predicting how the dye will behave under different conditions, such as exposure to light or chemical reagents. aip.orgaip.org
Molecular Dynamics Simulations of Intermolecular Interactions
Molecular Dynamics (MD) simulations are employed to study the dynamic behavior of this compound and its interactions with its environment over time. nih.govnih.gov This is particularly useful for investigating dye-adsorbent interactions, which are crucial for developing effective water treatment technologies.
MD simulations can provide detailed information on:
Binding affinity and orientation: How strongly and in what orientation the dye molecule binds to an adsorbent surface.
Interaction energies: Quantifying the forces (e.g., van der Waals, electrostatic) that govern the interaction between the dye and other molecules. nih.gov
Solvation effects: How the presence of a solvent, like water, influences the dye's conformation and its interactions.
These simulations rely on force fields, which are sets of parameters that describe the potential energy of the system. mdpi.com The accuracy of MD simulations is highly dependent on the quality of the force field used. nih.gov
Natural Bond Orbital (NBO) Analysis for Intramolecular Interactions
Natural Bond Orbital (NBO) analysis is a computational technique used to study intramolecular and intermolecular interactions in detail. uba.arresearchgate.net It provides a chemical picture of bonding and delocalization within the molecule.
Key insights from NBO analysis include:
Hyperconjugative interactions: These are stabilizing interactions that result from the delocalization of electron density from a filled bonding or lone pair orbital to an adjacent empty anti-bonding orbital. researchgate.net
Charge transfer: NBO analysis can quantify the transfer of charge between different parts of the molecule, which is important for understanding its electronic properties and reactivity. uba.ar
Hydrogen bonding: It can identify and characterize hydrogen bonds within the molecule or between the dye and solvent molecules. researchgate.net
Reaction Mechanism Modeling and Energy Landscape Analysis for Degradation Pathways
Computational modeling is a powerful tool for investigating the degradation pathways of this compound. By modeling potential reaction mechanisms, it is possible to understand how the dye breaks down into smaller, less harmful compounds. iwaponline.comfrontiersin.org
This involves:
Identifying reactive sites: Quantum chemical calculations can pinpoint the most likely sites on the dye molecule for attack by reactive species like hydroxyl radicals (•OH), which are often involved in advanced oxidation processes. mdpi.com
Calculating reaction barriers: By determining the energy required for a reaction to occur (activation energy), it is possible to predict the most favorable degradation pathways.
Identifying intermediate products: The models can predict the structures of intermediate compounds formed during the degradation process, which can then be targeted for experimental detection. iwaponline.com
For example, in the degradation of similar dyes, the cleavage of the azo bond is often a primary step. iwaponline.com Computational modeling can help to confirm such mechanisms and predict the subsequent steps in the degradation cascade. mdpi.com
Research Directions and Future Perspectives for C.i. Acid Blue 205 Studies
Integration of Artificial Intelligence and Machine Learning in Dye Degradation Prediction and Optimization
Artificial Neural Networks (ANNs), a key AI technique, have been successfully used to model the decolorization of various textile dyes. researchgate.nettandfonline.com These models can predict dye removal efficiency based on multiple input variables such as initial dye concentration, pH, temperature, and catalyst dosage. mdpi.com For instance, ANNs have been applied to model the biodegradation of C.I. Acid Blue 92 and the treatment of other dye solutions, demonstrating high accuracy in predicting outcomes. researchgate.net The integration of AI with degradation processes like the Fenton process or photocatalysis can lead to more efficient and cost-effective treatment systems by identifying optimal conditions with fewer experimental trials. researchgate.nettandfonline.com Future research will likely focus on developing more sophisticated and hybrid AI models, such as genetic algorithm-optimized ANNs (GA-ANN), to enhance predictive accuracy and automate process control for industrial-scale wastewater treatment. mdpi.com
Table 1: Application of AI/ML in Dye Degradation Studies
| AI/ML Technique | Application | Purpose | Key Findings/Potential | Citations |
| Artificial Neural Network (ANN) | Modeling of dye degradation | Predict removal efficiency; Optimize operational parameters (pH, temp, concentration). | Accurately predicted decolorization of various dyes; Reduces the need for extensive experimental runs. | mdpi.comresearchgate.nettandfonline.com |
| Genetic Algorithm (GA) | Optimization of treatment processes | Find the optimal conditions for maximum dye removal. | When combined with ANN (GA-ANN), it improves computational efficiency and model performance. | mdpi.comtandfonline.com |
| Support Vector Machine (SVM) | Prediction of biodegradation | Model complex biological degradation pathways. | Showed good results in modeling the simultaneous biodegradation of azo dyes and heavy metals. | tandfonline.com |
| Adaptive Neuro-Fuzzy Inference System (ANFIS) | Prediction of dye removal | Predict dye adsorption capacity under various conditions. | Showed significant improvement in prediction when combined with optimization algorithms. | tandfonline.com |
Development of Sustainable and Circular Economy Approaches for Dye Management
The concept of a circular economy, which aims to minimize waste and maximize resource utilization, is increasingly being applied to industrial waste management, including dye effluents. polimi.itcefic.org For C.I. Acid Blue 205, this involves shifting from a linear "take-make-dispose" model to one that emphasizes recovery, recycling, and reuse.
Sustainable management strategies focus on eco-friendly and cost-effective treatment methods. ijbpas.comresearchgate.net Bioremediation, which uses microorganisms like fungi (mycoremediation) or bacteria to break down dyes into non-toxic substances, is a prominent example. ijbpas.comtandfonline.com Studies have shown that fungal consortia can effectively decolorize and degrade anthraquinone (B42736) dyes, converting toxic pollutants into environmentally benign compounds. ijbpas.com Another sustainable approach is the use of C.I. Acid Blue 9 as a marker dye to improve the precision of pesticide spraying, thereby reducing the total volume of chemicals used in agriculture and forestry. forestresearch.gov.uk
Future research is directed towards creating closed-loop systems where water is recycled within the industrial process and valuable components are recovered from the effluent. mdpi.com This includes developing technologies for zero liquid discharge (ZLD) and recovering materials from the waste stream, which can hasten the transition to more sustainable water management in the textile industry. researchgate.net
Table 2: Sustainable and Circular Economy Approaches for this compound
| Approach | Description | Potential for this compound | Citations |
| Bioremediation | Use of microorganisms (bacteria, fungi) to degrade dyes into non-toxic compounds. | Mycoremediation has proven effective for anthraquinone dyes, offering a cost-effective and eco-friendly treatment option. | ijbpas.comtandfonline.com |
| Phytoremediation | Use of plants to remove or degrade contaminants. | Certain aquatic plants have shown potential in degrading acid dyes, which can be modeled by ANNs for optimization. | researchgate.net |
| Resource Recovery | Extracting useful materials from wastewater. | Development of methods to recover the dye for reuse or to convert degradation byproducts into valuable chemicals. | researchgate.net |
| Zero Liquid Discharge (ZLD) | Treating and recycling all wastewater, leaving no discharge. | A holistic goal for textile industries, combining multiple treatment methods to conserve water and eliminate pollution. | researchgate.net |
| Sustainable Application | Using the dye in a way that reduces overall environmental impact. | Use as a marker dye to minimize pesticide application demonstrates an innovative sustainable use. | forestresearch.gov.uk |
Interdisciplinary Research at the Interface of Chemical Engineering, Materials Science, and Environmental Science
Addressing the challenges of this compound pollution requires a synergistic approach that integrates expertise from chemical engineering, materials science, and environmental science. acs.orgresearchgate.net The degradation and management of this dye are complex problems where each discipline plays a critical role.
Chemical Engineering focuses on the design, optimization, and scaling of treatment processes. This includes developing efficient reactor systems for advanced oxidation processes (AOPs) like the Fenton, electro-Fenton, and electrocoagulation processes, which have been shown to be effective in decolorizing C.I. Acid Blue 9 solutions. researchgate.netresearchgate.net Chemical engineers also study the reaction kinetics and thermodynamics to enhance the efficiency and economic viability of these degradation technologies. researchgate.net
Materials Science contributes by developing novel materials that are central to advanced treatment technologies. This involves synthesizing and characterizing highly efficient photocatalysts like nano-TiO2, developing durable electrodes for electrochemical treatments, and creating new adsorbents with high specificity and capacity for dye removal. researchgate.netmedkoo.com
Environmental Science provides the crucial context for this research by assessing the ecological impact of the dye and its degradation byproducts. ijbpas.com Environmental scientists study the dye's persistence and toxicity in aquatic ecosystems and evaluate the "greenness" of different remediation technologies, promoting the use of sustainable methods like bioremediation that convert pollutants into harmless substances. ijbpas.comresearchgate.net
Table 3: Interdisciplinary Contributions to this compound Research
| Discipline | Key Contributions | Examples | Citations |
| Chemical Engineering | Process Design & Optimization | Designing Fenton and electrocoagulation reactors; Modeling reaction kinetics; Scaling up treatment processes for industrial use. | researchgate.netresearchgate.net |
| Materials Science | Development of Advanced Materials | Synthesizing nano-TiO2 photocatalysts; Fabricating novel electrodes for electro-Fenton processes; Creating high-capacity adsorbents. | researchgate.netmedkoo.com |
| Environmental Science | Impact Assessment & Green Solutions | Evaluating the toxicity of the dye and its byproducts; Developing and promoting bioremediation and phytoremediation techniques; Assessing the overall sustainability of treatment methods. | ijbpas.comresearchgate.net |
Standardization of Analytical and Remediation Methodologies for Industrial Application
For any new technology to be widely adopted by industry, its performance must be reliable, reproducible, and verifiable. This necessitates the standardization of both analytical methods for dye detection and methodologies for evaluating remediation efficiency.
Standardized analytical techniques are essential for accurately quantifying the concentration of this compound in wastewater before and after treatment. osha.gov Methods such as High-Performance Liquid Chromatography (HPLC), Thin-Layer Chromatography (TLC), and spectrophotometry are commonly used for dye analysis. nih.govosha.govojp.gov Developing standardized protocols, like the one detailed by OSHA for C.I. Acid Blue 9, ensures that results are consistent and comparable across different laboratories and studies. osha.gov The forensic science field also highlights the need for standardized approaches to build robust, inter-comparable reference databases for dyes. ojp.gov
Similarly, standardizing the protocols for evaluating remediation technologies is crucial for making informed decisions about which method is most suitable for a specific industrial application. This involves defining key performance indicators (KPIs) such as percentage of dye removal, reduction in Chemical Oxygen Demand (COD), energy consumption, and operational cost. researchgate.net Comparative studies that evaluate different processes like UV/Nano-TiO2, Fenton, and electrocoagulation under consistent conditions provide a foundation for establishing these standards. researchgate.netresearchgate.net The World Health Organization (WHO) provides frameworks for establishing guidelines and standards for water quality, which can be adapted for industrial effluent management. who.intdastmardi.ir
Table 4: Standardization Needs for this compound Management
| Area of Standardization | Method/Parameter | Purpose | Importance for Industry | Citations |
| Analytical Methods | High-Performance Liquid Chromatography (HPLC) | Quantitative analysis of dye concentration. | Ensures accurate monitoring of effluent and treatment efficacy. | nih.govosha.gov |
| Thin-Layer Chromatography (TLC) | Qualitative identification and separation of dye components. | Cost-effective method for routine analysis and comparison. | ojp.gov | |
| Spectrophotometry | Measurement of color intensity and dye concentration. | Rapid and simple method for process control. | nih.gov | |
| Remediation Methodologies | Key Performance Indicators (KPIs) | % Dye Removal, COD Reduction, Energy Consumption. | Allows for objective comparison of different treatment technologies (e.g., Fenton vs. Electrocoagulation). | researchgate.net |
| Experimental Conditions | pH, Temperature, Initial Concentration. | Ensures that performance data is reproducible and scalable from lab to industrial settings. | researchgate.netresearchgate.net |
Q & A
Basic: What are the optimal synthetic pathways for C.I. Acid Blue 205, and how do reaction conditions influence yield?
Methodological Answer:
The synthesis of this compound typically involves condensation reactions of aromatic sulfonic acids with aminobenzene derivatives. Key factors include temperature control (85–100°C), reactant molar ratios, and pH modulation. For reproducible yields, follow protocols similar to anthraquinone-based dye synthesis . Experimental design should prioritize iterative testing of reaction parameters (e.g., time, catalyst presence) and employ HPLC or UV-Vis spectroscopy to monitor intermediate formation . Evidence from analogous dyes (e.g., C.I. Acid Blue 9) suggests that extending reaction time post-critical conversion has diminishing returns, necessitating precise endpoint determination via kinetic analysis .
Advanced: How can kinetic modeling resolve mechanistic ambiguities in this compound synthesis?
Methodological Answer:
Kinetic studies using Arrhenius plots and rate constant calculations (e.g., second-order kinetics) can elucidate reaction mechanisms. For example, activation energy () derived from temperature-dependent rate constants identifies rate-limiting steps . Advanced researchers should couple experimental data with computational tools (e.g., DFT simulations) to validate proposed intermediates. Contradictions in absorption indices, as observed in methylamine systems , highlight the need for solvent-specific kinetic models. Ensure data reproducibility by standardizing analytical methods (e.g., HPLC retention times) and validating against reference spectra .
Basic: What spectroscopic and chromatographic techniques are critical for characterizing this compound?
Methodological Answer:
- UV-Vis Spectroscopy: Identify absorption maxima () in aqueous and organic solvents to assess solvatochromic effects. Compare with literature values (e.g., anthraquinone derivatives ).
- HPLC: Use reverse-phase columns with UV detection to quantify purity and monitor byproducts. Calibrate using certified reference materials .
- FTIR and NMR: Resolve functional groups (e.g., sulfonic acid moieties) and confirm structural integrity. For complex matrices, employ hyphenated techniques like LC-MS .
Advanced: How can researchers reconcile contradictions in reported absorption maxima of this compound?
Methodological Answer:
Discrepancies often arise from solvent polarity, concentration effects, or instrument calibration drift. To resolve:
Control Variables: Standardize solvent purity (e.g., HPLC-grade), temperature (±0.1°C), and sample preparation .
Validate Instrumentation: Use holmium oxide filters for UV-Vis wavelength calibration and interlaboratory comparisons .
Contextualize Data: Cross-reference studies with metadata (e.g., pH, ionic strength). For example, absorption indices in methylamine deviate from Beer’s law at shorter wavelengths due to incomplete solvation .
Basic: How should experimental designs assess the photostability of this compound?
Methodological Answer:
- Accelerated Aging Tests: Expose dye solutions to controlled UV irradiation (e.g., 315–400 nm) and quantify degradation via absorbance loss over time .
- Environmental Simulations: Vary temperature, humidity, and substrate type (e.g., textiles, polymers) to mimic real-world conditions .
- Data Analysis: Apply pseudo-first-order kinetics to degradation profiles and report half-life () with uncertainty intervals .
Advanced: What computational strategies predict substrate interactions of this compound?
Methodological Answer:
- Molecular Dynamics (MD): Simulate dye adsorption on cellulose or synthetic fibers to optimize binding affinity. Parameterize force fields using experimental solubility data .
- Density Functional Theory (DFT): Calculate frontier molecular orbitals (HOMO/LUMO) to predict redox behavior and photodegradation pathways .
- Machine Learning: Train models on datasets of dye-substrate binding energies to identify novel applications (e.g., solar cells, sensors) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
